1-(2-fluorobenzyl)-2,5,6-trimethyl-1H-benzimidazole
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Overview
Description
1-(2-fluorobenzyl)-2,5,6-trimethyl-1H-benzimidazole is a useful research compound. Its molecular formula is C17H17FN2 and its molecular weight is 268.335. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Applications
Benzimidazole derivatives have been synthesized and evaluated for their antimicrobial and antifungal activities. For instance, a study highlighted the synthesis of benzimidazole derivatives containing triazole, thiadiazole, oxadiazole, and morpholine rings, which showed significant α-glucosidase inhibitory, antimicrobial, and antioxidant activities. These compounds were particularly effective against both Gram-positive and Gram-negative bacteria, including M. smegmatis (Menteşe, Ülker, & Kahveci, 2015). Another example involves benzimidazole–quinolone hybrids designed as new potential antimicrobial agents, showing potent antibacterial and antifungal activities, notably against resistant Pseudomonas aeruginosa and Candida tropicalis (Wang et al., 2018).
Antiviral Applications
Chemoenzymatic synthesis of modified benzimidazoles has been explored for their activity against herpes simplex virus type 1, demonstrating selective antiherpes activity (Kharitonova et al., 2016). Furthermore, specific benzimidazole derivatives, such as TBZE-029, have shown to inhibit enterovirus replication by targeting viral RNA replication processes (De Palma et al., 2008).
Chemotherapeutic Applications
Synthesis and biological evaluation of novel benzimidazole derivatives have also been investigated for their potential as chemotherapeutic agents. These compounds exhibit significant antimicrobial activity and have been evaluated for their interactions with calf thymus DNA, suggesting mechanisms that might block DNA replication and thereby exert their therapeutic effects (Zhang et al., 2014). Another example includes the synthesis of benzimidazole derived naphthalimide triazoles, showing significant antimicrobial activities and the ability to intercalate into DNA (Luo et al., 2015).
Mechanism of Action
Target of Action
It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors . This suggests that “1-[(2-fluorophenyl)methyl]-2,5,6-trimethyl-1H-1,3-benzodiazole” may also interact with various cellular targets.
Mode of Action
It is known that similar compounds, such as indole derivatives, possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that “1-[(2-fluorophenyl)methyl]-2,5,6-trimethyl-1H-1,3-benzodiazole” may interact with its targets in a way that modulates these biological activities.
Biochemical Pathways
It is known that similar compounds, such as indole derivatives, have diverse biological activities and can affect multiple biochemical pathways . This suggests that “1-[(2-fluorophenyl)methyl]-2,5,6-trimethyl-1H-1,3-benzodiazole” may also influence a variety of biochemical pathways, leading to downstream effects.
Result of Action
It is known that similar compounds, such as indole derivatives, possess various biological activities . This suggests that “1-[(2-fluorophenyl)methyl]-2,5,6-trimethyl-1H-1,3-benzodiazole” may have a range of molecular and cellular effects depending on the specific biological activity being modulated.
Properties
IUPAC Name |
1-[(2-fluorophenyl)methyl]-2,5,6-trimethylbenzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN2/c1-11-8-16-17(9-12(11)2)20(13(3)19-16)10-14-6-4-5-7-15(14)18/h4-9H,10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQWINBWGKTWXRG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C)N(C(=N2)C)CC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.